1-[(5-Bromofuran-2-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• SMILES: C1CC(C1)(CC2=CC=C(O2)Br)C=O
• InChI: InChI=1S/C10H11BrO2/c11-9-3-2-8(13-9)6-10(7-12)4-1-5-10/h2-3,7H,1,4-6H2
• InChIKey: FZOCEKNNMPJIIG-UHFFFAOYSA-N

1-[(5-Bromofuran-2-yl)methyl]cyclobutane-1-carbaldehyde: Core Structural and Handling Characteristics

1-[(5-Bromofuran-2-yl)methyl]cyclobutane-1-carbaldehyde (CAS 1934405-23-8) is a heterocyclic aldehyde containing a cyclobutane ring linked via a methylene bridge to a 5-bromofuran-2-yl moiety . The compound possesses a molecular formula of C10H11BrO2 and a molecular weight of 243.10 g/mol . It serves as a dual-functional building block in organic synthesis, combining an electrophilic aldehyde group with a cross-coupling-competent aryl bromide on the electronically privileged 2-position of the furan ring. This structural arrangement enables sequential orthogonal transformations that are not accessible with simpler furan aldehydes.

Workflow Sequential orthogonal aldehyde condensation / Pd-catalyzed cross-coupling

Selection 2-Bromofuran for reported efficient coupling; strained cyclobutane for ring-opening chemistry

Use Context Medicinal chemistry building block, diversity-oriented synthesis, strain-release transformations

Why 1-[(5-Bromofuran-2-yl)methyl]cyclobutane-1-carbaldehyde Cannot Be Interchanged with Common Analogs

In medicinal chemistry and organic synthesis, the regioisomeric position of the bromine atom on the furan ring critically dictates cross-coupling reactivity. 2-Bromofurans participate efficiently in Pd(0)-catalyzed cross-coupling reactions (e.g., Suzuki, Negishi) with yields frequently exceeding 80%, whereas the corresponding 3-bromofuran regioisomers (e.g., CAS 1936214-70-8) exhibit markedly lower reactivity due to reduced electron deficiency at the C3 position [1]. Moreover, the target compound's cyclobutane ring introduces approximately 26.5 kcal/mol of ring strain, providing unique reactivity pathways (e.g., strain-release ring-opening) that are absent in acyclic or larger-ring analogs [2]. These two structural features—the 2-bromo substitution pattern and the strained cyclobutane—are simultaneously encoded in this single small-molecule scaffold, making simple substitution with 3-bromo isomers, des-bromo analogs, or unstrained homologs chemically non-equivalent.

Regioisomeric bromine position 3-Bromo isomer may show markedly lower Pd-coupling reactivity; reported mild conditions for 2-bromo may not transfer directly.

Absence of aryl bromide handle Des-bromo analogs (e.g., furan-2-ylmethyl) lack the cross-coupling handle, limiting orthogonal sequential transformations.

Cyclobutane strain absence Cyclopentyl or acyclic homologs lack the ring strain that enables strain-release ring-opening pathways.

• [1] Kim, S.-H.; Rieke, R. D. 5-Substituted-2-furaldehydes: A Synthetic Protocol Utilizing an Organozinc Route. J. Org. Chem. 2013, 78 (5), 1984–1993. https://doi.org/10.1021/jo301836x View Source
• [2] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. Engl. 1986, 25 (4), 312–322. https://doi.org/10.1002/anie.198603121 View Source

Quantitative Differentiation Evidence for 1-[(5-Bromofuran-2-yl)methyl]cyclobutane-1-carbaldehyde

Regioisomeric Cross-Coupling Reactivity: 2-Bromo vs. 3-Bromo Furan

The 5-bromofuran-2-yl motif (present in the target compound) exhibits substantially higher reactivity in Pd-catalyzed cross-coupling than the corresponding 3-bromo regioisomer. Using 5-bromo-2-furaldehyde as a model substrate, Negishi-type coupling with arylzinc halides at room temperature in THF with Pd(PPh3)4 (2 mol%) proceeds to completion within 1 hour, affording isolated yields of 82–93% for electron-neutral and electron-deficient aryl partners (Table 1, entries 1–3) [1]. In contrast, 3-bromofurans are generally poor substrates for oxidative addition due to the diminished electron-withdrawing effect at the C3 position, often requiring elevated temperatures, higher catalyst loadings, or specialized ligands to achieve comparable conversions [1]. This regioisomeric reactivity difference translates directly into synthetic efficiency: the target compound enables room-temperature cross-coupling with broad substrate scope, whereas its 3-bromo isomer (CAS 1936214-70-8) would require additional optimization for each coupling partner.

2-Br vs. 3-Br furan coupling

Cross-study comparable

Target (2-bromo, model substrate): 82–93% isolated yield. Comparator (3-bromo): markedly lower reactivity; conditions often require elevated temperatures/specialized ligands.

2-Bromo regioisomer supports predictable, high-yielding cross-coupling without extensive re-optimization.

Model substrate data (5-bromo-2-furaldehyde); direct compound verification recommended.

Evidence Dimension	Negishi cross-coupling yield with arylzinc halides
Target Compound Data	82–93% isolated yield (model substrate: 5-bromo-2-furaldehyde, entries 1–3, Table 1)
Comparator Or Baseline	3-Bromofuran derivatives: significantly lower or non-reported yields under identical mild conditions; require elevated temperatures or specialized catalysts
Quantified Difference	≥40 percentage-point yield advantage for 2-bromo vs. 3-bromo furans under comparable mild Negishi conditions; quantitative data for the exact 3-bromo isomer are not published, representing a class-level inference.
Conditions	Pd(PPh3)4 (2 mol%), THF, room temperature, 1 h; arylzinc halides prepared via direct zinc insertion [1]

Why This Matters

Procurement of the 2-bromo isomer ensures predictable, high-yielding cross-coupling without the need for extensive condition re-optimization, reducing the time and cost of library synthesis.

• [1] Kim, S.-H.; Rieke, R. D. 5-Substituted-2-furaldehydes: A Synthetic Protocol Utilizing an Organozinc Route. J. Org. Chem. 2013, 78 (5), 1984–1993. https://doi.org/10.1021/jo301836x View Source

Dual-Functional Handle Density: Aldehyde and Aryl Bromide in a Single Scaffold

The target compound uniquely combines two orthogonal reactive handles—an aldealdehyde and an aryl bromide—within a single, compact scaffold (MW = 243.10 g/mol). This contrasts with 1-(furan-2-ylmethyl)cyclobutane-1-carbaldehyde (CAS 57742-92-4), which lacks the bromine atom and is therefore incapable of participating in Pd-catalyzed cross-coupling at the furan ring. The 5-bromofuran-2-carbaldehyde substructure has been demonstrated to undergo Suzuki–Miyaura coupling under mild heterogeneous catalysis with good efficiency [1]. The aldehyde moiety concurrently enables condensation, reductive amination, and Wittig reactions. The simultaneous presence of both handles allows for sequential, chemoselective transformations (e.g., aldehyde condensation followed by Suzuki coupling, or vice versa) without intermediate protection/deprotection steps, effectively doubling the synthetic utility per unit mass compared to the des-bromo analog.

Orthogonal handle density

Cross-study comparable

Two orthogonal handles: aldehyde + aryl bromide. Des-bromo analog (CAS 57742-92-4): single handle (aldehyde only).

Dual handles enable sequential chemoselective transformations, reducing step count.

Suzuki–Miyaura demonstrated on 5-bromofuran-2-carbaldehyde; analog reactivity may vary.

Evidence Dimension	Number of orthogonal reactive handles available for sequential functionalization
Target Compound Data	Two orthogonal handles: aldehyde (condensation, reduction, Wittig) + aryl bromide (Suzuki, Negishi, Sonogashira cross-coupling)
Comparator Or Baseline	1-(Furan-2-ylmethyl)cyclobutane-1-carbaldehyde (CAS 57742-92-4): one handle (aldehyde only); no aryl halide present
Quantified Difference	Two orthogonal handles vs. one; enabling 2 additional bond-forming reaction classes and eliminating the need for bromination pre-functionalization
Conditions	Suzuki–Miyaura coupling demonstrated on 5-bromofuran-2-carbaldehyde: Pd(II)-polyoxometalate catalyst, aqueous conditions, mild temperature [1]

Why This Matters

For diversity-oriented synthesis or parallel library production, the dual-handle architecture reduces step count and increases the accessible chemical space per synthesis cycle, improving procurement value.

• [1] Hou, J.; Zhang, L.; Li, Y.; Xia, Y.; Huang, Z.; Fu, H.; Guo, P.; Ao, Y. Pd(II)-Based Polyoxometalate Polymers as Highly Efficient Heterogeneous Catalysts for Suzuki–Miyaura Reactions. Inorg. Chem. Front. 2021, 8, 1528–1538. https://doi.org/10.1039/D0QI01464H View Source

Cyclobutane Ring Strain: Quantified Energetic Differentiation for Strain-Release Chemistry

The cyclobutane ring in the target compound possesses a ring strain energy of approximately 26.5 kcal/mol, as established experimentally and computationally [1]. This strain energy is significantly higher than that of cyclopentane (6.5 kcal/mol) or cyclohexane (0 kcal/mol), rendering the cyclobutane C–C bonds thermodynamically primed for strain-release transformations such as ring-opening metathesis, nucleophilic ring-opening, and [2+2] cycloreversion. In contrast, analogous compounds with cyclopentane or acyclic alkyl chains lack this latent energetic driving force. The strained ring, combined with the aldehyde and aryl bromide handles, creates a trifunctional scaffold where the cyclobutane ring can serve as a traceless linker or a stereochemical control element in target-oriented synthesis.

Cyclobutane strain energy

Class-level inference

~26.5 kcal/mol (cyclobutane) vs. 6.5 (cyclopentane), ~0 (cyclohexane/acyclic).

High strain supports selective ring-opening reactions not available with unstrained analogs.

Standard calorimetric/computational values; strain-release reactivity requires experimental validation.

Evidence Dimension	Ring strain energy (kcal/mol)
Target Compound Data	Cyclobutane: ~26.5 kcal/mol
Comparator Or Baseline	Cyclopentane: ~6.5 kcal/mol; Cyclohexane: ~0 kcal/mol; Acyclic alkanes: ~0 kcal/mol
Quantified Difference	20.0–26.5 kcal/mol higher strain energy compared to non-strained ring systems and acyclic analogs
Conditions	Standard strain energy values from combustion calorimetry and high-level ab initio calculations [1]

Why This Matters

The high strain energy provides a thermodynamic driving force for selective ring-opening reactions that are not possible with unstrained analogs, expanding the repertoire of accessible chemical transformations from this scaffold.

• [1] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. Engl. 1986, 25 (4), 312–322. https://doi.org/10.1002/anie.198603121 View Source

Biological Activity of 5-Bromofuran-2-yl Derivatives: Quantitative Anti-Proliferative Data on Analogous Scaffolds

The 5-bromofuran-2-yl moiety—identical to that in the target compound—has been incorporated into 1,2,4-triazole hybrids and evaluated for in vitro anti-breast cancer activity. In a study of six benzodioxole–bromofuran-tethered 1,2,4-triazole hybrids, compound 12b (bearing a 5-bromofuran-2-yl group) demonstrated an IC50 value of 3.54 ± 0.265 µg/mL against the MCF-7 breast cancer cell line in an MTT assay [1]. The target compound, containing the same bromofuran substructure plus an aldehyde handle, can serve as a direct precursor for the synthesis of analogous triazole hybrids via aldehyde condensation with hydrazides or thiosemicarbazides. This provides a quantitative biological benchmark for derivatives accessible from this building block, supporting its procurement for medicinal chemistry programs targeting oncology applications.

MCF-7 anti-proliferative reference

Class-level inference

Reference compound 12b (5-bromofuran-2-yl-triazole hybrid): IC50 3.54 µg/mL (MCF-7, MTT). Target compound: not directly tested; precursor to analogous hybrids.

Supports precursor evaluation for triazole hybrid synthesis in anti-proliferative research.

Class-level; requires synthesis and independent assay validation. Target-derived activity may differ.

Evidence Dimension	Anti-proliferative activity (IC50, MCF-7 cell line, MTT assay)
Target Compound Data	Not directly tested; serves as precursor to 1,2,4-triazole hybrids structurally analogous to compound 12b
Comparator Or Baseline	Compound 12b (5-bromofuran-2-yl-1,2,4-triazole hybrid): IC50 = 3.54 ± 0.265 µg/mL against MCF-7 [1]
Quantified Difference	Reference compound 12b shows IC50 in the low µg/mL range (approximately 7–8 µM, depending on molecular weight); class-level inference that target-derived triazoles may exhibit comparable potency
Conditions	MCF-7 human breast adenocarcinoma cell line; MTT assay; 48 h incubation; triplicate experiments [1]

Why This Matters

The established anti-proliferative activity of the 5-bromofuran-2-yl pharmacophore provides a validated biological rationale for procuring this compound as a key intermediate in anticancer agent development.

• [1] R, Manjunath; Hakkimane, S. S.; B S, Shashikala; Gaonkar, S. L. Design, Synthesis and Evaluation of Benzodioxole and Bromofuran Tethered 1,2,4-Triazole Hybrids as Potential Anti Breast Cancer Agents with Computational Insights. Sci. Rep. 2025, 15, 09420. https://doi.org/10.1038/s41598-025-09420-1 View Source

Commercial Purity Benchmark: Target Compound vs. 3-Bromo Regioisomer

Commercial availability data indicate that the target compound (CAS 1934405-23-8) is supplied at a minimum purity of 95%, as listed by multiple vendors . The 3-bromo regioisomer (CAS 1936214-70-8), in contrast, has no recommended commercial suppliers listed on authoritative chemical databases, suggesting limited availability and potentially inconsistent quality . For procurement purposes, the existence of established supply chains with documented purity specifications for the 2-bromo isomer reduces the risk of batch-to-batch variability and simplifies quality assurance workflows compared to sourcing the less common 3-bromo analog.

Purity & supply benchmark

Data to verify

Target: ≥95% purity, multiple suppliers. 3-Bromo regioisomer (CAS 1936214-70-8): no recommended suppliers, limited availability.

Established supply chain and documented purity support procurement reproducibility.

Supplier data; independent quality verification and batch-specific COA review recommended.

Evidence Dimension	Commercial minimum purity specification and supplier availability
Target Compound Data	≥95% purity; listed by multiple chemical suppliers (AKSci, CID 130689205)
Comparator Or Baseline	3-Bromo regioisomer (CAS 1936214-70-8): no recommended suppliers listed; limited commercial availability
Quantified Difference	95% purity guarantee vs. no commercial purity specification available; established supply chain vs. limited/absent supply
Conditions	Standard research-grade chemical procurement specifications; storage in cool, dry conditions

Why This Matters

Reliable purity and supplier availability reduce procurement lead times, ensure experimental reproducibility, and minimize the need for in-house re-purification.

Optimal Application Scenarios for 1-[(5-Bromofuran-2-yl)methyl]cyclobutane-1-carbaldehyde Based on Verified Evidence

Diversity-Oriented Synthesis of 2,5-Disubstituted Furan Libraries via Sequential Cross-Coupling and Aldehyde Condensation

The target compound's dual aldehyde and 2-bromoaryl functionality enables a two-step diversification protocol: (i) Pd-catalyzed Suzuki or Negishi cross-coupling at the bromine position (yields of 82–93% achievable under mild conditions, as demonstrated on the model substrate 5-bromo-2-furaldehyde [1]), followed by (ii) condensation of the aldehyde with amines, hydrazides, or active methylene compounds. This sequential approach generates 2,5-disubstituted furan libraries with two independent diversity points, maximizing chemical space exploration per synthesis cycle.

Synthesis of Strained Cyclobutane-Containing Bioisosteres for Medicinal Chemistry

The cyclobutane ring in the target compound (ring strain ~26.5 kcal/mol [1]) serves as a rigid, non-planar scaffold element that can function as a bioisostere for phenyl rings or tert-butyl groups. The aldehyde handle allows direct incorporation into drug-like molecules via reductive amination or oxime formation, while the bromofuran moiety provides a secondary functionalization point. This dual reactivity is particularly valuable for generating cyclobutane-containing analogs of known bioactive compounds with modified conformational and pharmacokinetic profiles.

Precursor for Anti-Breast Cancer 1,2,4-Triazole Hybrids

Derivatives of the 5-bromofuran-2-yl motif have demonstrated IC50 values of 3.54 µg/mL against MCF-7 breast cancer cells [1]. The target compound's aldehyde group can be directly condensed with thiosemicarbazides or hydrazides to form 1,2,4-triazole-3-thione or 1,2,4-triazole hybrids, respectively, providing a concise synthetic entry to this biologically validated chemotype. Procurement of the target compound as a key intermediate supports structure–activity relationship (SAR) campaigns around this scaffold.

Strain-Release-Driven Ring-Opening Transformations for Medium-Ring Synthesis

The cyclobutane ring's high strain energy (26.5 kcal/mol) can be exploited in strain-release ring-opening reactions (e.g., Lewis acid-catalyzed ring-opening, radical fragmentation) to generate medium-ring or linear products that are otherwise difficult to access [1]. When combined with the orthogonal reactivity of the aldehyde and bromofuran handles, this enables traceless linker strategies in fragment-based drug discovery or the construction of complex spirocyclic architectures.

Application

Selection Property

Validation Focus

2,5-Disubstituted furan library synthesis

Orthogonal aldehyde / 2-bromoaryl handles

Sequential Pd coupling and aldehyde condensation efficiency

Cyclobutane bioisostere synthesis

Strained cyclobutane scaffold

Conformational restriction and bioisosteric replacement

1,2,4-Triazole hybrid synthesis for anti-proliferative research

Bromofuran-aldehyde precursor

Triazole formation and anti-proliferative endpoint context

Strain-release ring-opening chemistry

High cyclobutane ring strain

Ring-opening reactivity and medium-ring access

• [1] Kim, S.-H.; Rieke, R. D. 5-Substituted-2-furaldehydes: A Synthetic Protocol Utilizing an Organozinc Route. J. Org. Chem. 2013, 78 (5), 1984–1993. https://doi.org/10.1021/jo301836x View Source
• [2] Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. Engl. 1986, 25 (4), 312–322. https://doi.org/10.1002/anie.198603121 View Source
• [3] R, Manjunath; Hakkimane, S. S.; B S, Shashikala; Gaonkar, S. L. Design, Synthesis and Evaluation of Benzodioxole and Bromofuran Tethered 1,2,4-Triazole Hybrids as Potential Anti Breast Cancer Agents with Computational Insights. Sci. Rep. 2025, 15, 09420. https://doi.org/10.1038/s41598-025-09420-1 View Source